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Compound of Interest

Compound Name: 2-Chloroethyl chloroformate

Cat. No.: B152820 Get Quote

An In-depth Technical Guide to the Synthesis and Manufacturing of 2-Chloroethyl
chloroformate

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloroethyl chloroformate (CECF) is a versatile chemical intermediate of significant

importance in the pharmaceutical and agrochemical industries. Its bifunctional nature,

possessing both a reactive chloroformate group and a chloroethyl moiety, allows for its use as

a protecting group for amines and alcohols, as well as a key building block in the synthesis of

complex organic molecules and active pharmaceutical ingredients (APIs). This technical guide

provides a comprehensive overview of the synthesis and manufacturing of 2-chloroethyl
chloroformate, detailing the primary synthetic routes, experimental protocols, and key

chemical and physical properties.

Chemical and Physical Properties
2-Chloroethyl chloroformate is a colorless liquid with a pungent odor.[1] It is crucial to handle

this compound with appropriate safety precautions due to its toxicity and corrosive nature.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Chloroethyl chloroformate
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Property Value Source

Molecular Formula C₃H₄Cl₂O₂ [2]

Molecular Weight 142.96 g/mol [2]

Appearance Colorless liquid [1][2]

Boiling Point 155-156 °C [3]

Density 1.385 g/mL at 25 °C [3]

Refractive Index n20/D 1.446 [3]

Flash Point 70 °C (closed cup) [3]

Vapor Pressure 0.23 psi (20 °C) [3]

Solubility

Insoluble in cold water; soluble

in organic solvents.

Decomposes in alkaline

solutions and hot water.

[1][4]

CAS Number 627-11-2 [5]

Synthesis and Manufacturing Routes
The industrial production of 2-chloroethyl chloroformate is primarily achieved through three

main synthetic pathways. The choice of method often depends on the availability of starting

materials, safety considerations, and desired purity of the final product.

Phosgene-Based Synthesis
Phosgene, a highly reactive and toxic gas, is a key reagent in the most common and direct

methods for producing 2-chloroethyl chloroformate. These routes require stringent safety

protocols.

The reaction of ethylene oxide with phosgene is a direct and efficient method for the synthesis

of 2-chloroethyl chloroformate. This reaction is typically carried out in the presence of a

catalyst, such as pyridine, to yield the desired product.[5]
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Caption: Reaction of Ethylene Oxide with Phosgene.

Experimental Protocol:

Reactants: Ethylene oxide, phosgene, pyridine (catalyst).

Procedure: Gaseous phosgene is bubbled into a solution of ethylene oxide, typically in a

suitable inert solvent, in the presence of a catalytic amount of pyridine. The reaction is

exothermic and requires careful temperature control.

Purification: The crude product is purified by fractional distillation under reduced pressure to

remove any unreacted starting materials and byproducts.

An alternative phosgene-based route involves the reaction of 2-chloroethanol with phosgene.

[5] This method is also highly effective but necessitates the handling of both phosgene and 2-

chloroethanol, which are hazardous materials.
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2-Chloroethanol

+
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Caption: Reaction of 2-Chloroethanol with Phosgene.

Experimental Protocol:

Reactants: 2-Chloroethanol (ethylene chlorohydrin), phosgene.

Procedure: Gaseous phosgene is bubbled into 2-chloroethanol at a low temperature,

typically around 0 °C.[4] The reaction is performed in a reactor designed to handle corrosive

gases and exothermic reactions. Anhydrous conditions are important to prevent the

hydrolysis of phosgene and the product.

Temperature Control: Maintaining a low temperature (below 40°C) is critical to minimize the

formation of side products.

Purification: The resulting 2-chloroethyl chloroformate is purified by fractional distillation

under vacuum.

Chlorination-Based Synthesis
An alternative to phosgene-based methods is the direct chlorination of ethyl chloroformate. This

approach avoids the direct handling of phosgene but can lead to a mixture of chlorinated

products, requiring careful control of reaction conditions and efficient purification.
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This process involves the chlorination of ethyl chloroformate in the rectifying zone of a

distillation reactor to produce a mixture of 1-chloroethyl chloroformate and 2-chloroethyl
chloroformate.[6]

Ethyl Chloroformate

+
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Mixture of:
1-Chloroethyl chloroformate
2-Chloroethyl chloroformate

Click to download full resolution via product page

Caption: Chlorination of Ethyl Chloroformate.

Experimental Protocol:

Reactants: Ethyl chloroformate, chlorine gas, free radical initiator.

Procedure: Ethyl chloroformate is chlorinated in a distillation reactor. The reaction can be

initiated by a free radical initiator. The process is controlled to favor the formation of

monochlorinated products.

Product Ratio: The molar ratio of 1-chloroethyl chloroformate to 2-chloroethyl
chloroformate in the product mixture can range from 0.5:1 to 2:1.[5]

Purification: The desired 2-chloroethyl chloroformate is separated from the isomeric

byproduct and any dichlorinated ethyl chloroformates by fractional distillation.

Industrial Two-Step Synthesis from Chloroform and
Ethanol
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For large-scale manufacturing, a two-step synthesis starting from chloroform and ethanol has

been developed. This method is often favored for its cost-effectiveness and the avoidance of

directly handling ethylene oxide or 2-chloroethanol.

Step 1

Step 2

Chloroform

+

Ethanol Hydrogen Chloride

Ethyl Chloroformate

Ethyl ChloroformateHydrogen Chloride

+

Phosphorus Oxychloride (catalyst)

2-Chloroethyl chloroformate
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Caption: Industrial Two-Step Synthesis.

Experimental Protocol:
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Step 1: Synthesis of Ethyl Chloroformate:

Reactants: Chloroform, ethanol, hydrogen chloride.

Procedure: Chloroform is reacted with ethanol in the presence of hydrogen chloride to

synthesize ethyl chloroformate.[5]

Step 2: Chlorination of Ethyl Chloroformate:

Reactants: Ethyl chloroformate, hydrogen chloride, phosphorus oxychloride (catalyst).

Procedure: The intermediate ethyl chloroformate is then chlorinated using hydrogen

chloride with phosphorus oxychloride as a catalyst to yield 2-chloroethyl chloroformate.

[5]

Purity: This process can yield a product with a purity exceeding 99% after meticulous

distillation and real-time monitoring of the reaction.[5]

Purification and Quality Control
The purification of 2-chloroethyl chloroformate is a critical step in its manufacturing process

to achieve the high purity required for pharmaceutical and other specialized applications.

Table 2: Purification and Analytical Methods
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Method Description

Fractional Distillation

The primary method for purifying 2-chloroethyl

chloroformate. It is effective in separating the

product from unreacted starting materials,

byproducts such as 1-chloroethyl chloroformate,

and dichlorinated species. This is typically

performed under reduced pressure to lower the

boiling point and prevent thermal

decomposition.

Gas Chromatography (GC)

A common analytical technique used to

determine the purity of the final product and to

quantify any impurities.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Used to confirm the chemical structure and

isomeric purity of 2-chloroethyl chloroformate.

Infrared (IR) Spectroscopy
Can be used to identify the characteristic

functional groups present in the molecule.

Safety Considerations
2-Chloroethyl chloroformate is a hazardous chemical and must be handled with extreme

care in a well-ventilated fume hood. It is toxic if inhaled or swallowed and can cause severe

skin burns and eye damage.[2] Appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, should be worn at all times. All reactions involving

phosgene must be conducted with extreme caution due to its high toxicity.

Applications
The unique chemical structure of 2-chloroethyl chloroformate makes it a valuable reagent in

organic synthesis.

Protecting Group: It is widely used for the introduction of the 2-chloroethoxycarbonyl (Clog)

protecting group for amines and alcohols. This group is stable under various reaction

conditions and can be selectively removed.
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Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of a wide range of

pharmaceuticals, including antiviral and anticancer agents.

Agrochemicals: It is used in the manufacturing of certain pesticides and herbicides.

Organic Synthesis: It is a versatile building block for the synthesis of various organic

compounds, including carbamates, carbonates, and heterocyclic compounds.[5]

Conclusion
The synthesis and manufacturing of 2-chloroethyl chloroformate can be achieved through

several viable routes, with the choice of method depending on factors such as safety, cost, and

desired purity. The phosgene-based methods offer direct and high-yielding pathways, while the

chlorination of ethyl chloroformate provides a phosgene-free alternative. The industrial two-step

process from chloroform and ethanol is a well-established method for large-scale production.

Regardless of the synthetic route, careful control of reaction conditions and rigorous purification

are essential to obtain high-purity 2-chloroethyl chloroformate for its critical applications in

the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis and manufacturing of 2-Chloroethyl
chloroformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152820#synthesis-and-manufacturing-of-2-
chloroethyl-chloroformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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